molecular formula C11H18N2O B8283527 1-((5-methyl-1H-pyrazol-1-yl)methyl)cyclohexanol

1-((5-methyl-1H-pyrazol-1-yl)methyl)cyclohexanol

Cat. No.: B8283527
M. Wt: 194.27 g/mol
InChI Key: LHGDDERJPJIEDL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-((5-methyl-1H-pyrazol-1-yl)methyl)cyclohexanol is a useful research compound. Its molecular formula is C11H18N2O and its molecular weight is 194.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H18N2O

Molecular Weight

194.27 g/mol

IUPAC Name

1-[(5-methylpyrazol-1-yl)methyl]cyclohexan-1-ol

InChI

InChI=1S/C11H18N2O/c1-10-5-8-12-13(10)9-11(14)6-3-2-4-7-11/h5,8,14H,2-4,6-7,9H2,1H3

InChI Key

LHGDDERJPJIEDL-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=NN1CC2(CCCCC2)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a cold (−78° C.) solution of n-butyllithium (25 mL, 2.5M) in tetrahydrofuran (30 mL) was added 1,5-dimethyl-1H-pyrazole (5.0 g) in tetrahydrofuran (20 mL) dropwise via syringe. After 1 hour, cyclohexanone (5.1 g) in tetrahydrofuran (20 mL) was added dropwise and the reaction mixture was allowed to warm to room temperature. The mixture was quenched by the addition of saturated ammonium chloride solution and ethyl acetate. The layers were separated and the aqueous layer was extracted with additional ethyl acetate (twice). The combined organics were dried over Na2SO4, filtered, and concentrated to provide the crude title compound.
Quantity
25 mL
Type
reactant
Reaction Step One
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
5.1 g
Type
reactant
Reaction Step Two
Quantity
20 mL
Type
solvent
Reaction Step Two

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